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Compound of Interest

Compound Name: 3-Nitro-5-iodobenzotrifluoride

Cat. No.: B1313531

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and does not constitute
a complete safety data sheet (SDS). Always consult the official SDS from the supplier and
follow all institutional and regulatory safety protocols before handling this chemical.

Introduction

3-Nitro-5-iodobenzotrifluoride (CAS No. 41253-01-4) is a halogenated nitroaromatic
compound with the molecular formula C7H3FsINO2 and a molecular weight of 317.006 g/mol .
[1] Its structure, featuring a trifluoromethyl group, a nitro group, and an iodine atom on the
benzene ring, makes it a potentially useful intermediate in organic synthesis, particularly in the
development of novel pharmaceutical agents. However, these functional groups also indicate
potential chemical reactivity and physiological activity that necessitate careful handling and
thorough safety precautions. This guide provides a consolidated overview of the known safety
information, handling procedures, and potential hazards associated with 3-Nitro-5-
iodobenzotrifluoride and related compounds.

Hazard Identification and Classification

Based on available data, 3-Nitro-5-iodobenzotrifluoride is classified as harmful and an
irritant.[1] The GHS classification and associated precautionary statements are summarized
below. It is important to note that comprehensive toxicological data for this specific compound
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is limited, and the hazard assessment is also informed by data on structurally similar
chemicals.

GHS Classification

Hazard Class Category Hazard Statement

H302: Harmful if swallowed[1]

Acute toxicity, Oral Category 4 2]
Skin corrosion/irritation Category 2 H315: Causes skin irritation[1]
Serious eye damage/eye H319: Causes serious eye
N Category 2 N
irritation irritation[1]
Specific target organ toxicity, H335: May cause respiratory
) Category 3 o
Single exposure irritation[1]

GHS Pictogram:[1]

ls.alt text

Signal Word:Warning[1]

Physical and Chemical Properties

Detailed experimental data on the physical and chemical properties of 3-Nitro-5-
iodobenzotrifluoride are not readily available. The properties of related compounds suggest it
is likely a solid or liquid at room temperature and is insoluble in water.[3]

Property Value Source
Molecular Formula C7H3F3INO:2 [1]
Molecular Weight 317.006 g/mol [1]
Appearance Not specified -

. . . ) Inferred from related
Solubility Likely insoluble in water
compounds[3]
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Handling and Storage

Proper handling and storage are crucial to minimize exposure and ensure safety. The following

procedures are recommended based on the known hazards and information from related

compounds.

Personal Protective Equipment (PPE)

A comprehensive risk assessment should be conducted to determine the appropriate PPE. The

following are general recommendations:

Protection Type Specification

Eye/Face Protection Chemical safety goggles or a face shield.[4]

Chemically resistant gloves (e.g., nitrile rubber),

Skin Protection

lab coat, and closed-toe shoes.

Use in a well-ventilated area or with local

exhaust ventilation. If inhalation risk is high, a

Respiratory Protection

NIOSH-approved respirator with an appropriate

cartridge should be used.[4]

Safe Handling Practices

Avoid contact with skin, eyes, and clothing.[4]

Do not breathe dust, fumes, or vapors.

Handle only in a well-ventilated area, preferably in a chemical fume hood.
Wash hands thoroughly after handling.[1]

Keep away from heat, sparks, and open flames.[5]

Aromatic nitro compounds may have explosive tendencies, especially in the presence of a
base.[3]

Storage
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o Store in a tightly closed container in a dry, cool, and well-ventilated place.[5]

o Keep away from incompatible materials such as strong oxidizing agents and bases.[3]

First Aid Measures

In case of exposure, seek immediate medical attention and provide the attending physician

with the safety data sheet.

Exposure Route

First Aid Procedure

If swallowed, call a poison center or doctor if

Ingestion you feel unwell.[5] Rinse mouth. Do NOT induce
vomiting.
If inhaled, remove the victim to fresh air and
Inhalation keep at rest in a position comfortable for

breathing.[5]

Skin Contact

If on skin, wash with plenty of soap and water.[5]

Remove contaminated clothing.

Eye Contact

If in eyes, rinse cautiously with water for several
minutes.[5] Remove contact lenses, if present

and easy to do. Continue rinsing.[5]

Toxicological Information

Specific quantitative toxicological data such as LD50 (lethal dose, 50%) or LC50 (lethal

concentration, 50%) for 3-Nitro-5-iodobenzotrifluoride are not available in the public domain.

The hazard classification is based on the expected properties of a compound with its functional

groups. The primary routes of exposure are ingestion, inhalation, and skin contact. The

substance is harmful if swallowed and causes skin and eye irritation, and may cause

respiratory irritation.[1]

Experimental Protocols Workflow

While specific experimental protocols for the safety assessment of 3-Nitro-5-

iodobenzotrifluoride are not available, a general workflow for handling and assessing the
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risks of a hazardous chemical in a research setting is outlined below.
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General Experimental Workflow for Handling Hazardous Chemicals
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Hierarchy of Controls for Chemical Safety

Elimination/Substitution

(Most Effective)

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment
(e.g., Gloves, Goggles)
(Least Effective)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safety and Handling of 3-Nitro-5-iodobenzotrifluoride: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1313531#safety-and-handling-of-3-nitro-5-
iodobenzotrifluoride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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